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Compound Name: 2,4,5-Trichloroquinazoline

Cat. No.: B172733 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,4,5-Trichloroquinazoline is a halogenated heterocyclic compound belonging to the

quinazoline family. The quinazoline scaffold is of significant interest in medicinal chemistry due

to its presence in a variety of biologically active molecules, including several approved

anticancer drugs that target signaling pathways like those involving the Epidermal Growth

Factor Receptor (EGFR).[1] As a trichlorinated derivative, 2,4,5-Trichloroquinazoline presents

a potentially reactive synthetic intermediate for the development of novel therapeutics. The

chlorine substituents at the 2, 4, and 5 positions offer opportunities for selective nucleophilic

substitution, allowing for the construction of diverse and complex molecular architectures for

biological screening.[1]

Despite its potential as a building block in drug discovery, publicly available data on the specific

physicochemical properties, detailed synthesis protocols, and biological activities of 2,4,5-
Trichloroquinazoline (CAS No. 134517-55-8) are remarkably limited. This guide summarizes

the currently available information and highlights the significant data gaps for this particular

chemical entity.

Physicochemical Properties
Detailed experimental data regarding the physicochemical properties of 2,4,5-
Trichloroquinazoline are not readily available in the scientific literature. The following table
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summarizes the basic molecular information that has been identified from chemical supplier

databases.

Property Value Source

CAS Number 134517-55-8 [2]

Molecular Formula C₈H₃Cl₃N₂ [2]

Molecular Weight 233.48 g/mol [1]

IUPAC Name 2,4,5-trichloroquinazoline [1]

Canonical SMILES
C1=CC2=C(C(=C1)Cl)N=C(N=

C2Cl)Cl
N/A

Melting Point Not Available

Boiling Point Not Available

Solubility Not Available

pKa Not Available

LogP Not Available

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 2,4,5-Trichloroquinazoline is not

described in the currently accessible scientific literature. However, general synthetic routes to

chlorinated quinazolines often involve the chlorination of a corresponding quinazolinedione or

hydroxyquinazoline precursor.

A plausible, though unverified, synthetic approach could start from 5-chloro-2,4(1H,3H)-

quinazolinedione.[3] This precursor could potentially be chlorinated using a strong chlorinating

agent like phosphorus oxychloride (POCl₃) or a mixture of reagents such as triphenylphosphine

and a chlorine source to yield the desired 2,4,5-trichloroquinazoline.

General Workflow for Synthesis and Characterization:
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Synthesis

Purification
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5-Chloro-2,4(1H,3H)-
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Pure 2,4,5-Trichloroquinazoline

NMR Spectroscopy
(¹H, ¹³C) Mass Spectrometry FT-IR Spectroscopy
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A generalized workflow for the synthesis and characterization of 2,4,5-Trichloroquinazoline.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b172733?utm_src=pdf-body-img
https://www.benchchem.com/product/b172733?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activity and Signaling Pathways
There is no specific information available in the scientific literature regarding the biological

activity or the signaling pathways modulated by 2,4,5-Trichloroquinazoline. The broader class

of quinazoline derivatives is well-known for a wide range of biological activities, including

anticancer, antimicrobial, and anti-inflammatory effects.[1] Given that many quinazoline-based

anticancer agents function as kinase inhibitors, particularly of EGFR, it is plausible that 2,4,5-
trichloroquinazoline could be investigated for similar activities.

Hypothetical Biological Screening Workflow:

Biological Screening

Mechanistic Studies

2,4,5-Trichloroquinazoline

Cytotoxicity Assay
(e.g., MTT, XTT)

Cancer Cell Lines
(e.g., A549, MCF-7)

Determine IC₅₀

Kinase Inhibition Assay
(e.g., EGFR, VEGFR)

Western Blot
(e.g., for p-EGFR, p-Akt)
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A hypothetical workflow for evaluating the anticancer activity of 2,4,5-Trichloroquinazoline.

Conclusion
2,4,5-Trichloroquinazoline is a chemical compound with potential applications in medicinal

chemistry, particularly as a synthetic intermediate for novel therapeutics. However, there is a

significant lack of publicly available data on its physicochemical properties, detailed synthetic

methods, and biological activities. Further research is required to fully characterize this

molecule and to explore its potential in drug discovery and development. The information

provided herein serves as a baseline for researchers and scientists interested in this specific

and under-investigated quinazoline derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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